![molecular formula C17H19NO5S B4960979 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide](/img/structure/B4960979.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide, also known as DBS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DBS belongs to the class of sulfonamide compounds and has been studied for its ability to inhibit certain enzymes that play a crucial role in various biological processes.
Mechanism of Action
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide exerts its effects by inhibiting the activity of carbonic anhydrase, an enzyme that catalyzes the reversible conversion of carbon dioxide and water to bicarbonate and protons. By inhibiting this enzyme, this compound reduces the production of bicarbonate and protons, leading to a decrease in the overall acidity of the body. This mechanism of action has been shown to be effective in reducing intraocular pressure in glaucoma patients and in reducing inflammation and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce the production of bicarbonate and protons, leading to a decrease in the overall acidity of the body. This has been shown to be effective in reducing intraocular pressure in glaucoma patients. This compound has also been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of various inflammatory and cancerous conditions.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide in lab experiments include its ability to inhibit the activity of carbonic anhydrase, its anti-inflammatory and anti-cancer properties, and its potential therapeutic applications in various diseases. However, there are also limitations to using this compound in lab experiments, including its potential toxicity, its limited solubility in water, and its potential interactions with other compounds.
Future Directions
There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide. One potential direction is to explore its potential therapeutic applications in other diseases, such as arthritis and Alzheimer's disease. Another direction is to investigate the potential use of this compound in combination with other compounds to enhance its therapeutic effects. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various diseases. Overall, this compound has shown great potential in scientific research and warrants further investigation for its potential therapeutic applications.
Synthesis Methods
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-methoxy-4,5-dimethylbenzenesulfonamide in the presence of a base such as triethylamine to yield this compound.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of acid-base balance in the body. This compound has also been studied for its potential use in the treatment of glaucoma, a disease characterized by increased intraocular pressure. In addition, this compound has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of various inflammatory and cancerous conditions.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO5S/c1-11-8-16(21-3)17(9-12(11)2)24(19,20)18-13-4-5-14-15(10-13)23-7-6-22-14/h4-5,8-10,18H,6-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALGGJJNMJBRNAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OCCO3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.